Cas no 87425-59-0 (Acetic acid, 2,2'-[(5-methyl-1,3-phenylene)bis(oxy)]bis-)

• Product Name: Acetic acid, 2,2'-[(5-methyl-1,3-phenylene)bis(oxy)]bis-
• CAS No: 87425-59-0
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 656467
• PubChem ID: 3626972
• Update Time: 2025-04-19

Acetic acid, 2,2'-[(5-methyl-1,3-phenylene)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2,2'-[(5-methyl-1,3-phenylene)bis(oxy)]bis-
• 2-[3-(carboxymethoxy)-5-methylphenoxy]acetic acid
• DTXSID80394439
• SCHEMBL5387851
• 87425-59-0

• Inchi： 1S/C11H12O6/c1-7-2-8(16-5-10(12)13)4-9(3-7)17-6-11(14)15/h2-4H,5-6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： UOBAJSWXHKDRKK-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=C(C=C(C)C=1)OCC(=O)O

Computed Properties

• Exact Mass: 240.06338810g/mol
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.1Ų